Cas no 140163-23-1 (1H-Phenanthro[2,1-c]pyran-3,8(4bH,7H)-dione,5-(acetyloxy)-1-(3-furanyl)-5,6,6a,10a,10b,11,12,12a-octahydro-1-(2-hydroxyethoxy)-4b,7,7,10a,12a-pentamethyl-,(1R,4bR,5R,6aR,10aR,10bR,12aR)-)
140163-23-1 structure
Product Name:1H-Phenanthro[2,1-c]pyran-3,8(4bH,7H)-dione,5-(acetyloxy)-1-(3-furanyl)-5,6,6a,10a,10b,11,12,12a-octahydro-1-(2-hydroxyethoxy)-4b,7,7,10a,12a-pentamethyl-,(1R,4bR,5R,6aR,10aR,10bR,12aR)-
CAS No:140163-23-1
MF:C30H38O8
MW:526.617929935455
CID:160948
PubChem ID:126566
Update Time:2025-04-19
1H-Phenanthro[2,1-c]pyran-3,8(4bH,7H)-dione,5-(acetyloxy)-1-(3-furanyl)-5,6,6a,10a,10b,11,12,12a-octahydro-1-(2-hydroxyethoxy)-4b,7,7,10a,12a-pentamethyl-,(1R,4bR,5R,6aR,10aR,10bR,12aR)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Phenanthro[2,1-c]pyran-3,8(4bH,7H)-dione,5-(acetyloxy)-1-(3-furanyl)-5,6,6a,10a,10b,11,12,12a-octahydro-1-(2-hydroxyethoxy)-4b,7,7,10a,12a-pentamethyl-,(1R,4bR,5R,6aR,10aR,10bR,12aR)-
- [(1R,4bR,5R,6aR,10aR,10bR,12aR)-1-(furan-3-yl)-1-(2-hydroxyethoxy)-4b,7,7,10a,12a-pentamethyl-3,8-dioxo-5,6,6a,10b,11,12-hexahydronaphtho[2,1-f]isochromen-5-yl] acetate
- 1H-Phenanthro[2,1-c]pyran-3,8(4bH,7H)-dione,5-(acetyloxy)-1-(3-furanyl)-5,6,6a,10a,10b,11,12,1...
- 1H-Phenanthro[2,1-c]pyran-3,8(4bH,7H)-dione,5-(acetyloxy)-1-(3-furanyl)-5,6,6a,10a,10b,11,12,12a-octahydro-1-(2-hydroxyethoxy
- (1R,4bR,5R,6aR,10aR,10bR,12aR)-1-(furan-3-yl)-1-(2-hydroxyethoxy)-4b,7,7,10a,12a-penta
- 17-Glycolyldeoxygedunin
- D-Home-24-nor-17-oxachola-1,14,20-22-tetraene-3,16-dione, 7-(acetyloxy)-21,23-epoxy-17a-(2-hydroxyethoxy)-4,4,8-trimethyl-, (5alpha,7alpha,13alpha,17aalpha)-
- D-Homo-24-nor-17-oxachola-1,14,20,22-tetraene-3,16-dione, 7-(acetyloxy)-21,23-epoxy-17a-(2-hydroxyethoxy)-4,4,8-trimethyl-, (5alpha,7alpha,13alpha,17aalpha)-
- Mahmoodin
- CHEMBL488927
- 1-(Furan-3-yl)-1-(2-hydroxyethoxy)-4b,7,7,10a,12a-pentamethyl-3,8-dioxo-3,4b,5,6,6a,7,8,10a,10b,11,12,12a-dodecahydro-1H-phenanthro[2,1-c]pyran-5-yl acetate
- 140163-23-1
- DTXSID30930725
- Gedunin, 17-glycolyldeoxy-
-
- Inchi: 1S/C30H38O8/c1-18(32)37-24-15-21-26(2,3)23(33)8-10-27(21,4)20-7-11-28(5)22(29(20,24)6)16-25(34)38-30(28,36-14-12-31)19-9-13-35-17-19/h8-10,13,16-17,20-21,24,31H,7,11-12,14-15H2,1-6H3/t20-,21+,24-,27-,28-,29-,30+/m1/s1
- InChI Key: HGUQPCAWIZIAKO-GALXXUDFSA-N
- SMILES: O(C(C)=O)[C@@H]1C[C@H]2C(C)(C)C(C=C[C@]2(C)[C@H]2CC[C@@]3(C)[C@@](C4=COC=C4)(OCCO)OC(C=C3[C@@]21C)=O)=O
Computed Properties
- Exact Mass: 526.256668
- Monoisotopic Mass: 526.256668
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 38
- Rotatable Bond Count: 6
- Complexity: 1090
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 112
- XLogP3: 3.7
Experimental Properties
- Density: 1.26
- Boiling Point: 657.2°Cat760mmHg
- Flash Point: 351.3°C
- Refractive Index: 1.577
1H-Phenanthro[2,1-c]pyran-3,8(4bH,7H)-dione,5-(acetyloxy)-1-(3-furanyl)-5,6,6a,10a,10b,11,12,12a-octahydro-1-(2-hydroxyethoxy)-4b,7,7,10a,12a-pentamethyl-,(1R,4bR,5R,6aR,10aR,10bR,12aR)- Related Literature
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